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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of regulatory standards for the pesticide

Dibromochloropropane (DBCP) across various countries and regions. DBCP is a persistent

organic pollutant known for its toxicity, leading to widespread bans and strict regulations

globally. This document summarizes the existing regulatory limits, details the analytical

methodologies for its detection, and visualizes the regulatory decision-making process.

Quantitative Regulatory Standards
The regulation of DBCP varies significantly worldwide, with many countries opting for a

complete ban on its use. For those that have established maximum contaminant levels, the

focus has primarily been on drinking water due to its potential for human exposure.
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Country/Regio
n

Matrix
Regulatory
Standard/Guid
eline

Value Legal Status

United States Drinking Water

Maximum

Contaminant

Level (MCL)

0.0002 mg/L (0.2

µg/L)[1]
Enforceable

Drinking Water

Maximum

Contaminant

Level Goal

(MCLG)[1]

Zero[1]

Non-enforceable

public health

goal

Workplace Air

Permissible

Exposure Limit

(PEL) - 8-hour

TWA

1 ppb
Enforceable

(OSHA)

World Health

Organization

(WHO)

Drinking Water
Guideline

Value[2]

0.001 mg/L (1

µg/L) for a 10⁻⁵

cancer risk

level[1][2]

Non-enforceable

guideline

European Union All Banned -

Banned for use

as a plant

protection

product

Canada Drinking Water

No specific

guideline for

DBCP

- -

Australia & New

Zealand
Food & Water

No specific limit

for DBCP in the

Food Standards

Code

- -

Japan Water

No specific

standard for

DBCP

- -
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India All Banned -

Banned for

manufacture,

import, and use

since 1989[3]

International Pesticide Use

Banned in

numerous

countries[4][5][6]

- Varies by country

Note: TWA refers to the Time-Weighted Average concentration for a normal 8-hour workday

and a 40-hour workweek. ppb stands for parts per billion.

Experimental Protocols for DBCP Analysis
Accurate quantification of DBCP in environmental samples is crucial for regulatory enforcement

and risk assessment. The most widely adopted method is the U.S. Environmental Protection

Agency (EPA) Method 504.1.

U.S. EPA Method 504.1: Determination of 1,2-Dibromoethane (EDB) and 1,2-Dibromo-3-

chloropropane (DBCP) in Drinking Water by Microextraction and Gas Chromatography

This method is designed for the analysis of DBCP in finished drinking water and groundwater.

1. Scope and Application: This method is applicable to the determination of DBCP in a

concentration range of approximately 0.03 to 200 µg/L. The experimentally determined method

detection limit (MDL) for DBCP is 0.01 µg/L.

2. Summary of Method: A 35-mL water sample is extracted with 2 mL of hexane. A 2-µL aliquot

of the extract is then injected into a gas chromatograph (GC) equipped with a linearized

electron capture detector (ECD) for separation and quantification.

3. Sample Collection, Preservation, and Storage:

Samples are collected in 40-mL vials containing a dechlorinating agent (sodium thiosulfate).

Samples must be chilled to 4°C or less at the time of collection and maintained at that

temperature until analysis.
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The maximum holding time for samples is 14 days from the time of collection.

4. Apparatus and Materials:

Gas Chromatograph: Equipped with a linearized electron capture detector and a capillary

column suitable for the separation of DBCP from other potential contaminants.

Extraction Vials: 40-mL screw-cap vials with PTFE-faced silicone septa.

Microsyringes: For sample and standard injection.

Solvents and Reagents: Hexane (pesticide quality or equivalent), sodium thiosulfate, and

analytical standards of DBCP.

5. Quality Control: A formal quality control program is required, which includes an initial

demonstration of laboratory capability and the ongoing analysis of field reagent blanks,

laboratory reagent blanks, laboratory fortified blanks, and laboratory fortified sample matrices.

6. Procedure:

Extraction: Allow the sample and standards to come to room temperature. Add 2 mL of

hexane to the 35-mL sample in the vial. Shake vigorously for 1 minute. Let the phases

separate.

Gas Chromatography: Inject 2 µL of the hexane extract into the GC. The operating

conditions of the GC (e.g., oven temperature program, carrier gas flow rate) should be

optimized for the separation of DBCP.

Calibration: A procedural standard calibration is used. A series of standards containing

known concentrations of DBCP are extracted and analyzed in the same manner as the

samples to establish a calibration curve.

7. Data Analysis and Calculations: The concentration of DBCP in the sample is determined by

comparing the peak area from the sample chromatogram to the calibration curve.

Visualization of the Regulatory Process
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The following diagram illustrates a generalized workflow for the establishment of regulatory

standards for a chemical substance like DBCP.
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Caption: A generalized workflow of the regulatory process for chemical substances.

This guide highlights the stringent global consensus on the dangers of DBCP, leading to

widespread bans. For regions where it is still monitored, such as in the United States for legacy

contamination, clear regulatory limits and robust analytical methods are in place to protect

public health. The provided experimental protocol and regulatory workflow visualization offer

valuable resources for professionals in the fields of environmental science and drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://en.wikipedia.org/wiki/Australia_New_Zealand_Food_Standards_Code
https://www.nemi.gov/methods/method_summary/4825/
https://www.foodstandards.gov.au/food-standards-code
https://www.restek.com/ca/articles/method-504-1-EDB-DBCP-and-123TCP-analysis-in-water-by-microextraction-and-GC/
https://www.restek.com/ca/articles/method-504-1-EDB-DBCP-and-123TCP-analysis-in-water-by-microextraction-and-GC/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TMNW.TXT
https://www.paragonlaboratories.com/epa-504-1
https://www.benchchem.com/product/b165209#comparing-regulatory-standards-for-dbcp-across-countries
https://www.benchchem.com/product/b165209#comparing-regulatory-standards-for-dbcp-across-countries
https://www.benchchem.com/product/b165209#comparing-regulatory-standards-for-dbcp-across-countries
https://www.benchchem.com/product/b165209#comparing-regulatory-standards-for-dbcp-across-countries
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

